(2-methoxy-5-methylphenyl)[4-(methylthio)benzyl]amine

• IUPAC Name: 2-methoxy-5-methyl-N-[(4-methylsulfanylphenyl)methyl]aniline
• InChI: InChI=1S/C16H19NOS/c1-12-4-9-16(18-2)15(10-12)17-11-13-5-7-14(19-3)8-6-13/h4-10,17H,11H2,1-3H3
• InChI Key: FJPXCJWUXUFJQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NCC2=CC=C(C=C2)SC
• Molecular Formula: C16H19NOS
• DSSTOX Substance ID: DTXSID90970985
• Molecular Weight: 273.4 g/mol
• CAS RN: 5564-45-4

Description

(2-methoxy-5-methylphenyl)[4-(methylthio)benzyl]amine, also known as MMMA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of (2-methoxy-5-methylphenyl)[4-(methylthio)benzyl]amine is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound may also act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
Studies have shown that this compound has a low toxicity profile and does not have significant effects on normal cells. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, while also inhibiting the migration and invasion of cancer cells. This compound may also have anti-angiogenic effects, which could prevent the growth and spread of tumors.

Advantages and Limitations for Lab Experiments

One advantage of using (2-methoxy-5-methylphenyl)[4-(methylthio)benzyl]amine in lab experiments is its low toxicity profile, which allows for higher concentrations to be used without harming normal cells. However, the low yield of the synthesis method can make it difficult to obtain large quantities of this compound for experiments. Additionally, more research is needed to fully understand the mechanism of action and potential therapeutic properties of this compound.

Future Directions

There are several future directions for the study of (2-methoxy-5-methylphenyl)[4-(methylthio)benzyl]amine. One area of research could focus on optimizing the synthesis method to increase the yield of this compound. Another direction could involve studying the potential of this compound in combination with other drugs or therapies for the treatment of cancer and inflammatory diseases. Further research is also needed to fully understand the mechanism of action of this compound and its potential therapeutic properties.

Synthesis Methods

The synthesis of (2-methoxy-5-methylphenyl)[4-(methylthio)benzyl]amine involves a multi-step process that includes the reaction of 2-methoxy-5-methylphenol with 4-methylthiobenzaldehyde in the presence of a base, followed by the reduction of the resulting Schiff base with sodium borohydride. The final step involves the N-alkylation of the amine with benzyl bromide. The yield of the synthesis is around 50%.

Scientific Research Applications

(2-methoxy-5-methylphenyl)[4-(methylthio)benzyl]amine has been studied for its potential therapeutic properties, particularly in the treatment of cancer. Research has shown that this compound has anti-proliferative effects on cancer cells, particularly breast cancer cells. This compound has also been shown to have anti-inflammatory properties and may have potential in the treatment of inflammatory diseases.